Cas no 104149-14-6 (2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one)

• Product Name: 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one
• CAS No: 104149-14-6
• MF: C₇H₁₅BrClN₂O₂P
• MW: 305.536960840225
• MDL: MFCD01710219
• CID: 158235
• PubChem ID: 128500
• Update Time: 2025-07-15

2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorin-2-amine,N-(2-bromoethyl)-3-(2-chloroethyl)tetrahydro-, 2-oxide
• Bromofosfamide
• N-(2-Bromoethyl)-3-(2-chloroethyl)-1,3,2-oxazaphosphinan-2-amine 2-oxide
• 2H-1,3,2-Oxazaphosphorin-2-amine, tetrahydro-N-(2-bromoethyl)-3-(2-chloroethyl)-, 2-oxide
• BRN 6768452
• Tetrahydro-N-(2-bromoethyl)-3-(2-chloroethyl)-2H-1,3,2-oxazaphosphorin-2-amine 2-oxide
• 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one
• 2H-1,3,2-Oxazaphosphorin-2-amine, N-(2-bromoethyl)-3-(2-chloroethyl)tetrahydro-, 2-oxide, (+-)-
• DTXSID70908827
• Q27281361
• 146452-36-0
• 104149-14-6
• 2-[(2-Bromoethyl)amino]-3-(2-chloroethyl)-1,3,2lambda~5~-oxazaphosphinan-2-one
• AKOS033887619
• SCHEMBL10783111
• 2-[(2-bromoethyl)amino]-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one
• 2H-1,3,2-Oxazaphosphorin-2-amine, N-(2-bromoethyl)-3-(2-chloroethyl)tetrahydro-, 2-oxide
• Z1269230176
• UNII-J92CV4ATFN
• CHEMBL78097
• 2-((2-Bromoethyl)amino)-3-(2-chloroethyl)-1,3,2-oxazaphosphinane 2-oxide
• N-(2-bromoethyl)-3-(2-chloroethyl)-2-oxo-1,3,2lambda5-oxazaphosphinan-2-amine
• KM 135
• 2H-1,3,2-Oxazaphosphorin-2-amine, tetrahydro-N-(2-bromoethyl)-3-(2-chloroethyl)-, 2-oxide, (+-)-
• EN300-260081
• J92CV4ATFN

• MDL： MFCD01710219
• Inchi： 1S/C7H15BrClN2O2P/c8-2-4-10-14(12)11(6-3-9)5-1-7-13-14/h1-7H2,(H,10,12)
• InChI Key： ZJVAVRRLTFVZIP-UHFFFAOYSA-N
• SMILES： BrCCNP1(N(CCCl)CCCO1)=O

Computed Properties

• Exact Mass: 303.97445
• Monoisotopic Mass: 303.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.54g/cm3
• Boiling Point: 349.7ºC at 760mmHg
• Flash Point: 165.3°C
• Refractive Index: 1.529
• PSA: 41.57
• LogP: 2.36890

Additional information on 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one

Recent Advances in the Study of 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one (CAS: 104149-14-6)

The compound 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one (CAS: 104149-14-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This oxazaphosphinane derivative is structurally unique, featuring both bromoethyl and chloroethyl functional groups, which contribute to its reactivity and biological activity. Recent studies have explored its synthesis, mechanism of action, and potential therapeutic uses, particularly in the context of anticancer and antimicrobial agents.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves the yield and purity of 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one. The researchers employed a multi-step process involving the cyclization of a phosphoramidate precursor, followed by selective halogenation. This method not only enhances the scalability of production but also reduces the formation of by-products, making it more suitable for pharmaceutical applications.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including breast, lung, and colon cancers. The mechanism of action appears to involve the alkylation of DNA, leading to the induction of apoptosis. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted that the bromoethyl and chloroethyl groups play a critical role in this process, as they facilitate the formation of DNA cross-links, thereby inhibiting cell proliferation. These findings suggest that 104149-14-6 could serve as a promising lead compound for the development of new chemotherapeutic agents.

Beyond its anticancer properties, research has also explored the antimicrobial potential of this compound. A recent preprint on bioRxiv (2024) reported that 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and E. coli. The study proposed that the compound disrupts bacterial cell wall synthesis, although further mechanistic studies are needed to confirm this hypothesis.

Despite these promising findings, challenges remain in the development of 104149-14-6 as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural modifications and preclinical testing. Recent work published in ACS Chemical Biology (2023) has begun to tackle these challenges by developing analogs with improved pharmacokinetic properties. These efforts are crucial for advancing the compound toward clinical trials.

In conclusion, 2-(2-bromoethyl)amino-3-(2-chloroethyl)-1,3,2lambda5-oxazaphosphinan-2-one (CAS: 104149-14-6) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and broad biological activity make it a valuable candidate for further research and development. Ongoing studies are expected to shed more light on its mechanisms of action and therapeutic potential, paving the way for its eventual application in treating cancer and infectious diseases.